Cas no 88350-07-6 (Acetic acid, (8-quinolinyloxy)-, 2-propenyl ester)

Acetic acid, (8-quinolinyloxy)-, 2-propenyl ester structure
88350-07-6 structure
Product Name:Acetic acid, (8-quinolinyloxy)-, 2-propenyl ester
CAS No:88350-07-6
MF:C14H13NO3
MW:243.257923841476
CID:635989
PubChem ID:71408836
Update Time:2025-04-19

Acetic acid, (8-quinolinyloxy)-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (8-quinolinyloxy)-, 2-propenyl ester
    • prop-2-enyl 2-quinolin-8-yloxyacetate
    • Prop-2-en-1-yl [(quinolin-8-yl)oxy]acetate
    • DTXSID10828616
    • 88350-07-6
    • Inchi: 1S/C14H13NO3/c1-2-9-17-13(16)10-18-12-7-3-5-11-6-4-8-15-14(11)12/h2-8H,1,9-10H2
    • InChI Key: XSGICKIQIDHTMG-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OCC=C)C1=CC=CC2=CC=CN=C21

Computed Properties

  • Exact Mass: 243.08954328g/mol
  • Monoisotopic Mass: 243.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 48.4Ų
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